Cas no 1000307-29-8 (1,2-dimethyl-4-(2-nitroethenyl)benzene)

• Product Name: 1,2-dimethyl-4-(2-nitroethenyl)benzene
• CAS No: 1000307-29-8
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 6043442
• PubChem ID: 21516013
• Update Time: 2025-07-23

1,2-dimethyl-4-(2-nitroethenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-dimethyl-4-(2-nitroethenyl)benzene
• SCHEMBL2881809
• OXMMTIVYUTVJHL-AATRIKPKSA-N
• 1000307-29-8
• SCHEMBL2881805
• 3,4-dimethyl-[(1E)-2-nitroethenyl]benzene
• EN300-1846342

• Inchi： 1S/C10H11NO2/c1-8-3-4-10(7-9(8)2)5-6-11(12)13/h3-7H,1-2H3/b6-5+
• InChI Key： OXMMTIVYUTVJHL-AATRIKPKSA-N
• SMILES： [O-][N+](/C=C/C1C=CC(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8Ų

Additional information on 1,2-dimethyl-4-(2-nitroethenyl)benzene

Comprehensive Overview of 1,2-dimethyl-4-(2-nitroethenyl)benzene (CAS No. 1000307-29-8): Properties, Applications, and Industry Insights

1,2-dimethyl-4-(2-nitroethenyl)benzene (CAS 1000307-29-8) is an aromatic organic compound featuring a nitroethenyl functional group attached to a dimethyl-substituted benzene ring. This structure grants it unique chemical properties, making it a subject of interest in pharmaceutical intermediates, material science, and specialty chemicals. With the growing demand for high-performance organic compounds, researchers are increasingly exploring its potential in green chemistry and sustainable synthesis.

The compound's nitroethenyl group contributes to its reactivity, enabling applications in catalysis and polymer modification. Recent studies highlight its role in UV-absorbing materials, aligning with the industry's focus on light-stable additives. As environmental regulations tighten, its low toxicity profile compared to traditional nitroaromatics positions it as a viable alternative for eco-friendly formulations.

In the context of AI-driven drug discovery, 1,2-dimethyl-4-(2-nitroethenyl)benzene has been flagged in computational screenings for bioactive molecule design. Its electron-withdrawing nitro group and lipophilic benzene core make it a candidate for structure-activity relationship (SAR) studies. This aligns with trending searches like "nitroaromatics in medicinal chemistry" and "small molecule scaffolds for drug development."

From a synthetic perspective, the compound's preparation often involves Henry reactions or cross-coupling methodologies, topics frequently queried in organic synthesis forums. Optimized protocols using microwave-assisted synthesis have reduced reaction times, addressing the industry's push for energy-efficient processes. Analytical characterization via HPLC-MS and NMR spectroscopy ensures batch consistency, a critical factor for quality control in fine chemicals.

Market trends indicate rising interest in functionalized benzenes for electronic materials, particularly in organic semiconductors. The compound's conjugated π-system and redox-active nitro group suggest potential in charge-transfer complexes, a hot topic in materials science research. This connects with popular search terms like "nitroaromatics for OLEDs" and "benzene derivatives in optoelectronics."

Regulatory compliance remains a key consideration. While not classified as hazardous under major GHS standards, proper handling guidelines emphasize ventilation controls and personal protective equipment (PPE). Safety data sheets (SDS) typically recommend storage in amber glass containers to prevent photodegradation, a detail often overlooked in laboratory best practices searches.

Future research directions may explore its biocatalytic transformations or incorporation into metal-organic frameworks (MOFs). As the chemical industry prioritizes circular economy principles, investigations into catalytic hydrogenation of the nitro group could unlock pathways to value-added amines, addressing the surge in "upcycling nitro compounds" queries.